1H-Indene, 3-(3-bromopropyl)-

• CAS No.: 10409-13-9
• Molecular Formula: C12H13Br
• Molecular Weight: 237.13 g/mol
• IUPAC Name: 3-(3-bromopropyl)-1H-indene
• InChI: InChI=1S/C12H13Br/c13-9-3-5-11-8-7-10-4-1-2-6-12(10)11/h1-2,4,6,8H,3,5,7,9H2
• InChI Key: AWNRGBYUHUSASE-UHFFFAOYSA-N
• Canonical SMILES: C1C=C(C2=CC=CC=C21)CCCBr

Description

1H-Indene, 3-(3-bromopropyl)- is a useful research compound. Its molecular formula is C12H13Br and its molecular weight is 237.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The compound is prepared as described by Makoska in Tetrahedron Letters 38, 4621-4624 (1966) by adding a mixture of 580 g (5 M) indene and 1010 g (5 M) 1,3-dibromopropane to 1500 ml 50% aqueous NaOH containing 50 ml 40% methanolic Triton B. The temperature is held below 55° C. by cooling in an ice bath. After stirring 6 hours the reaction mixture is diluted to 4 l. The layers are separated and the aqueous layer is extracted two times with ether. The combined organic layers are extracted two times with water, dried over MgSO4, filtered and the solvent is removed. The oily product is distilled and redistilled at reduced pressure collecting 432 g (36.6%) boiling 126°-140°/0.1 mm.

Synthesis routes and methods II

Procedure details